Cas no 920285-63-8 (Phenol, 4,4'-(1,4-phenylenedi-1,2,4-oxadiazole-5,3-diyl)bis[3-fluoro-)

• Product Name: Phenol, 4,4'-(1,4-phenylenedi-1,2,4-oxadiazole-5,3-diyl)bis[3-fluoro-
• CAS No: 920285-63-8
• MF: C₂₂H₁₂F₂N₄O₄
• MW: 434.351891517639
• CID: 747726
• PubChem ID: 136000473
• Update Time: 2025-04-19

Phenol, 4,4'-(1,4-phenylenedi-1,2,4-oxadiazole-5,3-diyl)bis[3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[5-[4-[3-(2-fluoro-4-oxocyclohexa-2,5-dien-1-ylidene)-1,2,4-oxadiazol-5-yl]phenyl]-1,2,4-oxadiazol-3-ylidene]cyclohexa-2,5-dien-1-one
• 4,4'-[1,4-Phenylenedi(1,2,4-oxadiazol-5-yl-3-ylidene)]bis(3-fluorocyclohexa-2,5-dien-1-one)
• SCHEMBL13926731
• 920285-63-8
• DTXSID10744125
• Phenol, 4,4'-(1,4-phenylenedi-1,2,4-oxadiazole-5,3-diyl)bis[3-fluoro-

• Inchi： 1S/C22H12F2N4O4/c23-17-9-13(29)5-7-15(17)19-25-21(31-27-19)11-1-2-12(4-3-11)22-26-20(28-32-22)16-8-6-14(30)10-18(16)24/h1-10,29-30H
• InChI Key： IYVOSFZNNHRDRJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=NOC(C2C=CC(C3=NC(C4C=CC(=CC=4F)O)=NO3)=CC=2)=N1)O

Computed Properties

• Exact Mass: 434.08266120g/mol
• Monoisotopic Mass: 434.08266120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų